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Compound of Interest

Compound Name: Selenious acid

Cat. No.: B038909 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The Mecke reagent, a solution of selenious acid in concentrated sulfuric acid, is a valuable

tool in analytical chemistry for the presumptive identification of alkaloids and other organic

compounds.[1][2] This colorimetric spot test provides a rapid and straightforward method for

preliminary screening, yielding a characteristic spectrum of colors upon reaction with different

substances.[2][3] The active component, selenious acid, acts as an oxidizing agent, leading to

the formation of colored products with various alkaloid structures.[4][5] While primarily a

qualitative test, it serves as a crucial first step in many analytical workflows, guiding further

confirmatory analyses.

These application notes provide a detailed overview of the Mecke reagent, its preparation, and

its application in the detection of a range of alkaloids.

Data Presentation: Qualitative Colorimetric Responses
of Alkaloids with Mecke Reagent
The following table summarizes the observed color changes when various alkaloids are

subjected to the Mecke reagent. It is important to note that these are qualitative observations

and the intensity and exact hue of the color can be influenced by the concentration of the

analyte and the presence of impurities. This test is intended for presumptive identification;
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quantitative analysis should be performed using validated analytical methods such as High-

Performance Liquid Chromatography (HPLC).

Alkaloid/Compound Initial Color Final Color

Opioids

Morphine Green to Blue-Green Very Dark Bluish Green[2]

Codeine Green to Blue-Green Very Dark Bluish Green[2]

Heroin (Diacetylmorphine) Yellow to Green Deep Bluish Green[2][3]

Oxycodone - Moderate Olive[2]

Phenethylamines

MDMA (Ecstasy) Light Blue to Turquoise Dark Blue[3]

MDA - Very Dark Blue[2]

Mescaline - Brownish-Orange[3]

Indole Alkaloids

LSD Olive-Green Greenish Black[2]

Other Compounds

Chlorpromazine - Blackish Red[2]

Doxepin - Very Dark Red[2]

Sugar - Brilliant Greenish Yellow[2]

Experimental Protocols
Preparation of Mecke Reagent
The Mecke reagent is composed of selenious acid dissolved in concentrated sulfuric acid. The

standard and most widely cited method for its preparation is provided by the United States

Department of Justice.[1][2]

Materials:
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Selenious acid (H₂SeO₃)

Concentrated sulfuric acid (H₂SO₄, 95-98%)

Glass beaker

Graduated cylinder

Glass stirring rod

Appropriate personal protective equipment (PPE): safety goggles, acid-resistant gloves, lab

coat.

Procedure:

Safety Precautions: This procedure must be carried out in a certified fume hood due to the

corrosive and toxic nature of the reagents. Ensure all necessary PPE is worn.

Measurement: Carefully weigh 1.0 gram of selenious acid.

Dissolution: In the fume hood, place 100 mL of concentrated sulfuric acid into a clean, dry

glass beaker.

Mixing: Slowly and carefully add the 1.0 g of selenious acid to the concentrated sulfuric acid

while gently stirring with a glass rod until fully dissolved. The addition should be done in

small portions to avoid excessive heat generation.

Storage: Transfer the prepared reagent to a clean, dry, and appropriately labeled glass bottle

with a ground-glass stopper. Store in a cool, dark, and dry place.

Protocol for Alkaloid Detection
This protocol outlines the steps for performing a presumptive spot test for alkaloids using the

prepared Mecke reagent.

Materials:

Mecke Reagent
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Suspected alkaloid sample (solid or liquid)

White ceramic spot plate or a similar inert white surface

Spatula or dropper

Stopwatch or timer

Procedure:

Sample Preparation: Place a small amount (a few milligrams) of the powdered suspect

sample onto the white ceramic spot plate. If the sample is a liquid, place one to two drops on

the plate.

Reagent Addition: Carefully add one to two drops of the Mecke reagent directly to the

sample.

Observation: Observe any color change that occurs immediately upon the addition of the

reagent and over the next 1-2 minutes.

Data Recording: Record the initial and final colors observed. Compare the results with the

data in the qualitative colorimetric response table for a presumptive identification.

Cleaning: After the test, thoroughly clean the spot plate with appropriate solvents and water.

Visualizations
Signaling Pathway of Mecke Reagent Reaction
The reaction of the Mecke reagent with an alkaloid, such as morphine, is believed to involve

the oxidation of the alkaloid by selenious acid in the strong acidic medium of sulfuric acid. The

sulfuric acid can also catalyze rearrangements in the alkaloid structure, which are then followed

by oxidation. For morphine, it is proposed that it first rearranges to apomorphine, which is then

oxidized by selenious acid to an ortho-quinone, the colored product.[1]
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Caption: Reaction pathway of an alkaloid with Mecke reagent.

Experimental Workflow for Alkaloid Detection
The following diagram illustrates the logical workflow for the presumptive detection of alkaloids

using the Mecke reagent, from sample preparation to the final conclusion.
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Caption: Workflow for alkaloid detection with Mecke reagent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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